Tetrakis[1-(methoxy)-2-methyl-2-propanolato] cerium

Specification

• CAS No.: 1262520-82-0
• Molecular Formula: C20H44CeO8
• Molecular Weight: 552.7 g/mol
• IUPAC Name: cerium(4+);1-methoxy-2-methylpropan-2-olate
• Standard InChI: InChI=1S/4C5H11O2.Ce/c4*1-5(2,6)4-7-3;/h4*4H2,1-3H3;/q4*-1;+4
• Standard InChI Key: GJUYZTSPMLBGEX-UHFFFAOYSA-N
• SMILES: CC(C)(COC)[O-].CC(C)(COC)[O-].CC(C)(COC)[O-].CC(C)(COC)[O-].[Ce+4]
• Canonical SMILES: CC(C)(COC)[O-].CC(C)(COC)[O-].CC(C)(COC)[O-].CC(C)(COC)[O-].[Ce+4]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

Tetrakis[1-(methoxy)-2-methyl-2-propanolato] cerium features a central cerium(IV) ion coordinated by four 1-methoxy-2-methyl-2-propanolato ligands. Each ligand donates two oxygen atoms to the cerium center, forming a stable octahedral geometry. The methoxy (-OCH₃) and methyl (-CH₃) substituents on the propanolato backbone enhance steric bulk and electronic donation, influencing the compound’s solubility in nonpolar solvents and stability under ambient conditions.

Physical and Chemical Characteristics

The compound is highly sensitive to moisture and oxygen, necessitating storage and handling under inert atmospheres such as argon or nitrogen. Its decomposition temperature exceeds 200°C, making it suitable for high-temperature applications like chemical vapor deposition (CVD). Key physicochemical properties are summarized below:

Property	Value/Description
Molecular Formula	C₂₀H₄₄CeO₈
Molecular Weight	552.7 g/mol
Appearance	Light yellow to orange powder
Solubility	Soluble in toluene, ethers
Decomposition Temperature	>200°C
Stability	Air- and moisture-sensitive

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The compound is synthesized via the reaction of cerium(IV) chloride (CeCl₄) with 1-methoxy-2-methyl-2-propanol in the presence of a base, typically triethylamine, under anhydrous and inert conditions. The reaction proceeds at room temperature, yielding a crude product that is purified through recrystallization from a toluene-hexane mixture.

$$\text{CeCl}_4 + 4\,\text{HOCH(CH}_3\text{)CH}_2\text{OCH}_3 \xrightarrow{\text{Base}} \text{Ce[OCH(CH}_3\text{)CH}_2\text{OCH}_3]_4 + 4\,\text{HCl}$$

Industrial Manufacturing

Industrial production scales this synthesis using continuous-flow reactors to optimize yield (≥85%) and purity (≥98%). Post-synthesis purification involves fractional distillation under reduced pressure, followed by chromatographic separation to remove residual ligands and byproducts. Quality control protocols include nuclear magnetic resonance (NMR) spectroscopy and elemental analysis to verify structural integrity.

Chemical Reactivity and Catalytic Mechanisms

Oxidation and Reduction Reactions

The cerium(IV) center undergoes reversible redox reactions, facilitating its role as a catalyst in oxidation processes. For example, in the presence of hydrogen peroxide (H₂O₂), it catalyzes the epoxidation of alkenes via a radical intermediate mechanism. Conversely, reduction with lithium aluminum hydride (LiAlH₄) yields cerium(III) derivatives, which are less reactive but stable in aqueous media.

Polymerization Catalysis

The compound excels in catalyzing the ring-opening polymerization of lactides, producing high-molecular-weight polylactide (PLA) with controlled stereochemistry. The mechanism involves coordination of the lactide monomer to the cerium center, followed by alkoxide-mediated chain propagation:

$$\text{Ce[OCH(CH}_3\text{)CH}_2\text{OCH}_3]_4 + \text{Lactide} \rightarrow \text{PLA} + \text{Ce[OCH(CH}_3\text{)CH}_2\text{OCH}_3]_3^-$$

Industrial Applications in Material Science

Thin Film Deposition

Tetrakis[1-(methoxy)-2-methyl-2-propanolato] cerium serves as a precursor for cerium oxide (CeO₂) thin films in semiconductor manufacturing. Films deposited via CVD exhibit exceptional dielectric properties (εᵣ ≈ 23–26) and thermal stability up to 600°C, making them ideal for gate oxides in MOSFETs.

Application	Performance Metrics
Semiconductor Gate Oxides	Dielectric Constant: 23–26
Gas Sensors	Response Time: <10 s (NOₓ detection)
Optical Coatings	Refractive Index: 2.1–2.3

LED Manufacturing

The compound’s ability to deposit uniform CeO₂ films at low temperatures (300–400°C) aligns with LED fabrication requirements, where it acts as a buffer layer to enhance photon extraction efficiency.

Comparative Analysis with Related Cerium Compounds

Cerium(IV) Ethoxide vs. Tetrakis[1-(methoxy)-2-methyl-2-propanolato] Cerium

While cerium(IV) ethoxide (Ce(OEt)₄) shares similar catalytic applications, the methoxy-methylpropanolato ligands in the latter confer superior solubility in aromatic solvents (e.g., toluene solubility: 25 g/L vs. 8 g/L). This enhances its utility in solution-phase CVD processes.